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Compound of Interest

Compound Name: 2-Amino-5-chloropyridine

Cat. No.: B124133 Get Quote

Technical Guide: Physical Properties of 2-
Amino-5-chloropyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-Amino-
5-chloropyridine, a crucial intermediate in the pharmaceutical and agrochemical industries.

The data and protocols presented herein are intended to support research, development, and

quality control activities.

Core Physical Properties
2-Amino-5-chloropyridine is an off-white to light yellow crystalline solid.[1][2] Its physical

characteristics, particularly its melting point and solubility, are critical parameters for its

application in synthesis, formulation, and biological studies.

Data Summary
The following table summarizes the reported melting point and solubility data for 2-Amino-5-
chloropyridine.
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Physical Property Value Notes

Melting Point 129 - 141 °C

A range is often reported, with

specific values including 135-

138°C and 136°C.[3][4][5][6][7]

Solubility in Water 1 g/L (at 20°C)

Described as slightly to

moderately soluble in water.[1]

[6]

Solubility in Organic Solvents More soluble

Greater solubility is observed

in organic solvents like ethanol

and methanol.[1]

Log of Water Solubility

(log10ws)
-1.56 (mol/L)

Experimental Protocols
The following are detailed methodologies for the determination of the melting point and

solubility of 2-Amino-5-chloropyridine, based on standard laboratory practices.

Melting Point Determination (Capillary Method)
The melting point of 2-Amino-5-chloropyridine can be accurately determined using the

capillary tube method with a melting point apparatus.[5]

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

2-Amino-5-chloropyridine, finely powdered

Thermometer (calibrated)

Mortar and pestle
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Procedure:

Sample Preparation: A small amount of 2-Amino-5-chloropyridine is placed on a clean, dry

surface and crushed into a fine powder using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,

aiming for a sample height of 1-2 mm.

Apparatus Setup: The packed capillary tube is placed into the sample holder of the melting

point apparatus, alongside a calibrated thermometer.

Heating and Observation:

For an unknown sample, a rapid initial heating is performed to determine an approximate

melting range.

For a precise measurement, a fresh sample is heated to a temperature about 10-15°C

below the approximate melting point. The heating rate is then reduced to approximately

2°C per minute.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded

as the end of the melting range.

Solubility Determination
The solubility of 2-Amino-5-chloropyridine can be determined in various solvents to establish

a solubility profile.

Apparatus and Materials:

Analytical balance

Test tubes or small vials with closures

Graduated pipettes or burette
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Stirring apparatus (e.g., magnetic stirrer and stir bars)

Constant temperature bath

Filtration apparatus (e.g., syringe filters)

Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer or

HPLC)

Procedure for Quantitative Solubility in Water:

Preparation of Saturated Solution: An excess amount of 2-Amino-5-chloropyridine is

added to a known volume of deionized water in a vial.

Equilibration: The vial is sealed and placed in a constant temperature bath (e.g., 20°C) and

agitated using a magnetic stirrer. The mixture is stirred for a sufficient time (typically 24 hours

or more) to ensure equilibrium is reached. The presence of undissolved solid should be

visible.

Sample Collection and Filtration: The stirring is stopped, and the undissolved solid is allowed

to settle. A known volume of the supernatant is carefully withdrawn using a pipette and

immediately filtered through a syringe filter to remove any remaining solid particles.

Analysis: The concentration of 2-Amino-5-chloropyridine in the clear filtrate is determined

using a suitable analytical method, such as UV-Vis spectrophotometry or HPLC, against a

standard curve.

Calculation: The solubility is calculated and expressed in grams per liter (g/L) or moles per

liter (mol/L).

Procedure for Qualitative Solubility in Organic Solvents:

Initial Test: A small, measured amount of 2-Amino-5-chloropyridine (e.g., 25 mg) is placed

in a test tube.

Solvent Addition: The solvent to be tested (e.g., ethanol, methanol) is added in small portions

(e.g., 0.75 mL) with vigorous shaking after each addition.
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Observation: The dissolution of the solid is observed. The compound's solubility is

categorized as very soluble, soluble, or insoluble based on the amount of solvent required to

dissolve the solid.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the determination of the physical

properties of 2-Amino-5-chloropyridine.

Physical Property Determination Workflow

Melting Point Determination Solubility Determination
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Caption: Workflow for determining melting point and solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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